![molecular formula C16H17ClO3S B1372356 4-(Benzyloxy)-3-isopropylbenzenesulfonyl chloride CAS No. 1094721-09-1](/img/structure/B1372356.png)
4-(Benzyloxy)-3-isopropylbenzenesulfonyl chloride
Overview
Description
“4-(Benzyloxy)benzene-1-sulfonyl chloride” is a compound with the empirical formula C13H11ClO3S . It’s a solid form with a molecular weight of 282.74 .
Synthesis Analysis
While specific synthesis methods for “4-(Benzyloxy)-3-isopropylbenzenesulfonyl chloride” were not found, sulfonylation by arenesulfonyl chlorides at the free amino group has been reported in the literature .Molecular Structure Analysis
The structure of a similar compound, “4-Benzyloxybenzoylchloride”, has been analyzed . It has a molecular formula of C14H11ClO2 and an average mass of 246.689 Da .Scientific Research Applications
Application in Solid-Phase Synthesis
Polymer-supported benzenesulfonamides, which are prepared using compounds like 2/4-nitrobenzenesulfonyl chloride, serve as key intermediates in various chemical transformations. These transformations include unusual rearrangements to yield diverse privileged scaffolds, highlighting the importance of similar sulfonyl chlorides in synthetic chemistry (Fülöpová & Soural, 2015).
Use in Novel Chiral Compound Synthesis
The reaction involving benzenesulfonyl chloride derivatives can lead to the unexpected formation of novel chiral compounds. For example, the synthesis of certain benzenesulfonate derivatives has yielded single crystals with specific melting points and molecular structures confirmed through various spectroscopic techniques (Al–Douh, 2012).
Role in Catalyst Synthesis
4-(Benzyloxy)benzyl chloride polymer-bound compounds, when functionalized with specific agents, lead to the creation of novel nanoparticle catalysts. These catalysts are used in the efficient synthesis of a range of chemical compounds, such as N-arylsulfonyl cyanamides (Heydari & Habibi, 2018).
Synthesis of Derivatives
A synthetic route involving 3-formylbenzenesulfonyl chloride derivatives has been developed, showing the versatility of sulfonyl chlorides in producing a series of chemically significant derivatives (Bao et al., 2017).
Antibacterial Agent Synthesis
Sulfonyl chloride derivatives have been used in the synthesis of compounds with potent antibacterial properties. These synthesized compounds are evaluated for their effectiveness against various bacterial strains, demonstrating the medical relevance of such chemical transformations (Abbasi et al., 2015).
Safety and Hazards
properties
IUPAC Name |
4-phenylmethoxy-3-propan-2-ylbenzenesulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17ClO3S/c1-12(2)15-10-14(21(17,18)19)8-9-16(15)20-11-13-6-4-3-5-7-13/h3-10,12H,11H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWOZIWXRYBLRIO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C(C=CC(=C1)S(=O)(=O)Cl)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17ClO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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